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Compound of Interest

Compound Name: SHEN26

Cat. No.: B12372595 Get Quote

Date of Issue: December 9, 2025

This document provides crucial safety and logistical guidance for the handling and disposal of

SHEN26, also known as ATV014, an investigational antiviral compound. The information herein

is intended for researchers, scientists, and drug development professionals. Given that a

specific Material Safety Data Sheet (MSDS) for SHEN26 is not publicly available, these

guidelines are based on best practices for handling potent, non-volatile, small molecule

antiviral compounds and nucleoside analogs in a laboratory setting.

Hazard Communication
SHEN26 is an orally active RNA-dependent RNA polymerase (RdRp) inhibitor.[1] As an

investigational new drug, the full toxicological profile of SHEN26 has not been completely

characterized. Therefore, it should be handled with caution as a potentially hazardous

substance. Assume the compound may be toxic and handle it in a controlled laboratory

environment to minimize exposure.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent skin and respiratory exposure. The following table

summarizes the required PPE for handling SHEN26 powder and solutions.
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Operation Required PPE
Specifications & Best

Practices

Handling Solid Compound

(Weighing, Aliquoting)

- Double Nitrile Gloves- Lab

Coat- Safety Goggles with

Side Shields- N95 Respirator

or higher

- Gloves: Wear two pairs of

nitrile gloves. Check for

perforations before use.

Change gloves immediately if

contaminated. Do not reuse

disposable gloves.[2]- Lab

Coat: A buttoned lab coat is

required to protect clothing and

skin.[3]- Eye Protection: Safety

goggles are essential to

protect against splashes or

airborne particles.[3]-

Respiratory Protection: Use an

N95 respirator or a higher level

of respiratory protection,

especially when handling the

powder outside of a

containment system.

Handling Solutions

- Nitrile Gloves- Lab Coat-

Safety Glasses with Side

Shields

- Gloves: A single pair of nitrile

gloves is the minimum

requirement.[4]- Eye

Protection: Protects against

splashes of the solution.[4]

High-Energy Operations (e.g.,

Sonicating, Vortexing)

- Nitrile Gloves- Lab Coat-

Safety Goggles and Face

Shield

- Face Shield: A face shield

worn over safety goggles

provides an additional layer of

protection against splashes.

Engineering Controls
Chemical Fume Hood: All work with the solid form of SHEN26 and concentrated solutions

should be performed in a certified chemical fume hood to minimize inhalation exposure.
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Ventilated Enclosure: A ventilated balance enclosure is recommended for weighing the

powdered compound.

Handling and Experimental Protocols
4.1. Preparation and Weighing:

Designate a specific area within a chemical fume hood for handling SHEN26.

Assemble all necessary equipment (spatulas, weigh boats, tubes) before retrieving the

compound from storage.

Don all required PPE as specified in the table above.

Carefully weigh the desired amount of SHEN26 powder in a ventilated enclosure or chemical

fume hood.

Clean the balance and surrounding area with a damp paper towel immediately after weighing

to remove any residual powder. Dispose of the towel as hazardous waste.

4.2. Solution Preparation:

Prepare solutions within a chemical fume hood.

Add the solvent to the weighed SHEN26 powder slowly to avoid splashing.

Cap the container securely before mixing or vortexing.

4.3. Accidental Spills:

Small Spills:

Alert others in the vicinity.

Wear appropriate PPE.

Cover the spill with absorbent material.

Clean the area with a suitable solvent (e.g., 70% ethanol), working from the outside in.
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Place all contaminated materials in a sealed bag for hazardous waste disposal.

Large Spills:

Evacuate the immediate area.

Alert your institution's environmental health and safety (EHS) department.

Prevent others from entering the area.

Disposal Plan
All waste contaminated with SHEN26 must be treated as hazardous chemical waste.

Solid Waste: This includes contaminated gloves, weigh boats, paper towels, and any other

disposable materials. Collect in a dedicated, clearly labeled, sealed hazardous waste bag or

container.

Liquid Waste: Collect all solutions containing SHEN26 in a sealed, properly labeled, and

leak-proof hazardous waste container. Do not pour SHEN26 solutions down the drain.

Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a

designated sharps container.

Follow all local and institutional regulations for hazardous waste disposal.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of SHEN26.
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Caption: Workflow for Safe Handling of SHEN26.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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